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Compound of Interest

Compound Name: (+)-Fenchone

Cat. No.: B1227562

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling (+)-Fenchone, a monoterpenoid and ketone used in various applications. Adherence
to these protocols is critical for minimizing risks and ensuring a safe laboratory environment.

Key Physical and Chemical Properties of (+)-
Fenchone

Understanding the physical and chemical properties of (+)-Fenchone is fundamental to safe
handling. The following table summarizes key quantitative data.
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Property

Value

Molecular Formula

C10H160

Molecular Weight 152.23 g/mol [1]

Appearance Colorless to pale yellow liquid[1]

Odor Camphor-like

Melting Point 5-6 °C[2]

Boiling Point 192-194 °CJ[2]

Flash Point 52 °C (125.6 °F)[3]

Density 0.940-0.948 g/cm3[1]

Solubility Insoluble in water; Soluble in ethanol, propylene

glycol, and vegetable oils[1]

Personal Protective Equipment (PPE) Workflow

The selection of appropriate Personal Protective Equipment (PPE) is a critical step in safely
handling (+)-Fenchone. The following diagram outlines the logical workflow for determining the
necessary protective gear based on the nature of the planned experiment.
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Workflow for PPE Selection: (+)-Fenchone Handling

( Hazard Assessment N

Start: Plan to handle
(+)-Fenchone

Assess the experimental procedure:
- Scale of work (small vs. large)
- Potential for splashing or aerosol generation
- Ventilation conditions

/)
PPE Selection \

Body Protection:
- Laboratory coat
- Impervious clothing if significant
contact is possible

r

Respiratory Protection:
- Not typically required for small quantities
in well-ventilated areas.
- Consider for large scale use, poor ventilation,
or aerosol generation.

Eye Protection: Hand Protection:
- Safety glasses with side shields (minimum) - Wear appropriate protective gloves
- Safety goggles for splash risk (e.g., Nitrile rubber)

Handling & Storage:
- Use in a well-ventilated area.
- Keep away from ignition sources.
- Store in a cool, dry, well-ventilated place.

Disposal.
- Dispose of waste in accordance with
local, state, and federal regulations.
- Do not dispose of down the drain.

Click to download full resolution via product page

Caption: Logical workflow for selecting and using PPE when handling (+)-Fenchone.
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Procedural Guidance for PPE Selection and Use

Eye and Face Protection: At a minimum, safety glasses with side shields that comply with
OSHA's 29 CFR 1910.133 or European Standard EN166 should be worn.[4] If there is a risk of
splashing, chemical safety goggles are required. A face shield may be necessary for larger
quantities or when significant splashing is anticipated.

Hand Protection: Wear appropriate chemical-resistant gloves.[4] While specific breakthrough
times for (+)-Fenchone are not readily available, nitrile rubber gloves are generally
recommended for handling.[3] Always inspect gloves for tears or holes before use and remove
them correctly to avoid skin contact.

Body Protection: A standard laboratory coat should be worn to prevent skin contact.[4] For
procedures with a higher risk of exposure, impervious clothing may be necessary.

Respiratory Protection: For small-scale laboratory use in a well-ventilated area, respiratory
protection is typically not required. However, if working with large quantities, in a poorly
ventilated area, or if aerosols may be generated, a NIOSH-approved respirator with an organic
vapor cartridge is recommended.[5]

Operational and Disposal Plans

Handling:

Work in a well-ventilated area, such as a chemical fume hood, to minimize inhalation

exposure.

Keep containers tightly closed when not in use.

Avoid contact with skin, eyes, and clothing.[4]

Keep away from heat, sparks, and open flames as (+)-Fenchone is a combustible liquid.[4]

Take precautionary measures against static discharge.

Storage:
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e Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.[4]

o Keep containers tightly sealed to prevent leakage and evaporation.
Disposal:

» Dispose of waste, including contaminated gloves and other materials, in accordance with all
applicable local, state, and federal regulations.

e Do not pour (+)-Fenchone down the drain.

e Unused product should be disposed of as hazardous waste through a licensed disposal
company.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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